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Quantitative Comparison of Fulvic Acid from Peat

Types

The table below summarizes the key quantitative and structural differences identified in a 2023 study on

fulvic acid (FA) extracted from different peat types [1].

FA
FA Content . Key Functional Groups & Degree of
Peat Source Extraction .. L
in Raw Peat e Structural Characteristics Aromatization
ie
Herbaceous Information 2.53% Carbonyl, amino, methylene, Information not
Peat not specified  (Highest carboxyl, phenolic hydroxyl specified
yield) groups, ether bonds [1].
Woody Peat  0.38% Information Carbonyl, methoxy groups, Highest [1]
(Highest not specified  benzenes, aromatic carbons,
content) aromatic ethers, phenols [1].
Mossy Peat Information Information Hydroxy, methyl, methylene, Information not

not specified

not specified

phenol groups, aromatic ethers.

specified

Higher proportion of C=0 and -
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COOH groups compared to others
[1].

Detailed Experimental Protocols

The following methodologies are adapted from research on the preparation and characterization of fulvic

acid from peat sources.

Fulvic Acid Extraction Protocol

This standard protocol describes the alkaline dissolution and acid precipitation method [1] [2].

e Step 1: Sample Preparation. Peat samples are first dried and ground to a fine powder to increase
the surface area for extraction [2].

e Step 2: Alkaline Extraction. The peat powder is mixed with a 0.1M NaOH (sodium hydroxide)
aqueous solution (solid-to-liquid ratio of 1:10 to 1:20). The mixture is stirred continuously for 2-4
hours at room temperature to dissolve the humic and fulvic acids [2].

e Step 3: Separation. The suspension is left to settle for 12-24 hours, after which the liquid phase (the
alkaline extract) is separated from the solid residue via centrifugation or filtration [2].

e Step 4: Acid Precipitation. The pH of the alkaline extract is adjusted to 1.0-2.0 using HCI
(hydrochloric acid). This step precipitates the humic acid fraction, while the fulvic acid remains
dissolved in the acidic solution [1].

e Step 5: Fulvic Acid Isolation. The suspension is centrifuged or filtered again. The precipitate is
humic acid, and the supernatant/fulvate is the fulvic acid solution. This solution can then be purified
and concentrated [2].

The workflow for this extraction process is as follows:
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Supernatant Precipit
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FA Extraction Workflow

Molecular Structural Characterization Techniques

The extracted fulvic acid requires several analytical techniques for comprehensive molecular characterization

[1].

¢ Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the types of functional groups (e.g.,
hydroxyl, carboxyl, carbonyl) present in the molecules.

o Ultraviolet-Visible (UV-Vis) Spectroscopy: Used to estimate the degree of humification and
aromaticity. A higher E4/EG6 ratio often indicates a lower degree of condensation and a smaller
molecular size.

e Carbon-13 Nuclear Magnetic Resonance (13C-NMR) Spectroscopy: Provides detailed information
on the carbon skeleton, quantifying the distribution between aliphatic and aromatic carbon structures.

¢ X-ray Photoelectron Spectroscopy (XPS): Analyzes the surface elemental composition and the
types of chemical bonds (e.g., C-C, C-O, C=0) present.

¢ X-ray Diffraction (XRD): Used to study the crystallinity of the material. The structures typically
comprise benzene rings, indicating an amorphous, aromatic core [1].

The logical flow for applying these techniques is shown below:

Extracted Fulvic Acid J

P T

{ FTIR Spectroscopy } [ UV-Vis Spectroscopy [ 13C-NMR Spectroscopy } [ XPS Analysis } { XRD Analysis }
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FA Characterization Techniques

Key Implications for Research & Development

The structural differences in fulvic acids from various peat sources have direct implications for their

application in drug development and other fields.

¢ Bioavailability and Bioactivity: The smaller molecular size and higher oxygen-containing functional
groups (particularly carboxyl groups) make fulvic acid more soluble and reactive, potentially
enhancing its bioavailability and ability to interact with biological systems [1] [3].

¢ Heavy Metal Chelation: The high content of carboxyl and phenolic hydroxyl groups enables fulvic
acid to effectively bind to metal ions. This chelating property is crucial for its role in detoxification and
nutrient transport but also highlights the importance of sourcing from uncontaminated peat to avoid
heavy metal contamination in final products [4] [3].

¢ Drug Interaction Potential: Fulvic acid's high reactivity means it may interact with pharmaceutical
drugs. Research indicates it may increase the risk of hemorrhage when taken with blood-thinning
drugs and could interact with agents for cancer, dementia, and others [3]. Thorough pharmacological
profiling is essential for any therapeutic application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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